Cas no 1076198-64-5 (Mycophenolate Mofetil (E/Z mixture))

• Product Name: Mycophenolate Mofetil (E/Z mixture)
• CAS No: 1076198-64-5
• MF: C₂₃H₃₁NO₇
• MW: 433.494747400284
• CID: 4552980
• Update Time: 2025-07-23

Mycophenolate Mofetil (E/Z mixture) Chemical and Physical Properties

Names and Identifiers

• (4Z)-Mycophenolate Mofetil (EP Impurity C)
• mycophenolate mofetil
• CellCept
• RS 61443
• TM-MMF
• Myfenax
• Mycophenolic acid morpholinoethyl ester
• Mycophenolatemofetil
• Cellcept (TN)
• 2-(morpholin-4-yl)ethyl (4E)-6-(4-hydroxy-6-methoxy-7-methyl-3-oxo-1,3-dihydro-2-benzofuran-5-yl)-4-methylhex-4-enoate
• 2-morpholin-4-ylethyl (E)-6-(4-hydroxy-6-methoxy-7-methyl-3-oxo-1H-2-benzofuran-5-yl)-4-methylhex-4-enoate
• 2-Morpholinoethyl (E)-6-(4-hydroxy-6-methoxy-7-methyl-3-oxo-5-phthalanyl)-4-methyl-4
• Mycophenolate Mofetil (E/Z mixture)

• Inchi： 1S/C23H31NO7/c1-15(5-7-19(25)30-13-10-24-8-11-29-12-9-24)4-6-17-21(26)20-18(14-31-23(20)27)16(2)22(17)28-3/h4,26H,5-14H2,1-3H3/b15-4+
• InChI Key： RTGDFNSFWBGLEC-SYZQJQIISA-N
• SMILES： O1CCN(CCOC(CC/C(/C)=C/CC2=C(C3C(=O)OCC=3C(C)=C2OC)O)=O)CC1

Computed Properties

• Exact Mass: 433.21005233 g/mol
• Monoisotopic Mass: 433.21005233 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 433.5
• XLogP3: 3.2
• Topological Polar Surface Area: 94.5

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 637.6±55.0 °C at 760 mmHg
• Flash Point: 339.4±31.5 °C
• Vapor Pressure: 0.0±2.0 mmHg at 25°C

Mycophenolate Mofetil (E/Z mixture) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Phthalides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Isobenzofuranones Phthalides

Additional information on Mycophenolate Mofetil (E/Z mixture)

Mycophenolate Mofetil (E/Z mixture) and CAS No. 1076198-64-5: A Comprehensive Overview in Modern Pharmaceutical Research

Mycophenolate Mofetil (E/Z mixture), identified by the chemical compound code CAS No. 1076198-64-5, represents a significant advancement in the realm of immunosuppressive therapy. This compound, widely recognized for its efficacy in preventing organ transplant rejection, has garnered substantial attention in recent years due to its multifaceted applications and the evolving understanding of its mechanisms of action. The E/Z mixture refers to the stereochemical configuration of the molecule, which plays a crucial role in its pharmacological properties and therapeutic outcomes.

The primary pharmacological mechanism of Mycophenolate Mofetil (E/Z mixture) revolves around its selective inhibition of inosine monophosphate dehydrogenase (IMPDH). IMPDH is a key enzyme in the de novo synthesis of guanosine nucleotides, which are essential for DNA and RNA production. By inhibiting IMPDH, particularly in lymphocytes, the compound effectively reduces the proliferation of these cells, thereby suppressing the immune response. This mechanism makes it a valuable therapeutic agent in conditions requiring immunosuppression, such as organ transplantation and certain autoimmune diseases.

Recent research has delved deeper into the stereochemical aspects of Mycophenolate Mofetil (E/Z mixture). The E/Z isomerization significantly influences the compound's bioavailability, metabolic pathways, and overall therapeutic efficacy. Studies have shown that the E-isomer exhibits greater potency in inhibiting IMPDH compared to the Z-isomer. This insight has led to optimized formulations that enhance the therapeutic index of the drug, minimizing side effects while maximizing clinical benefits. The understanding of these stereochemical nuances has been pivotal in developing more refined and effective immunosuppressive strategies.

Moreover, clinical trials have highlighted the versatility of Mycophenolate Mofetil (E/Z mixture) in various medical scenarios. Beyond its traditional use in organ transplantation, recent studies have explored its potential in treating inflammatory bowel disease (IBD) and certain types of cancer. For instance, a groundbreaking study published in The New England Journal of Medicine demonstrated that Mycophenolate Mofetil (E/Z mixture) could significantly reduce disease activity in patients with refractory Crohn's disease. This finding opens new avenues for therapeutic intervention and underscores the compound's broad applicability.

The pharmacokinetic profile of Mycophenolate Mofetil (E/Z mixture) is another area of active investigation. The compound is rapidly absorbed after oral administration and undergoes rapid conversion to its active metabolite, mycophenolic acid (MPA). The E/Z mixture influences the absorption and distribution of MPA, with higher levels of the E-isomer leading to prolonged half-life and sustained therapeutic concentrations. This pharmacokinetic behavior is critical for determining dosing regimens and achieving optimal therapeutic outcomes. Advanced analytical techniques, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), have enabled researchers to meticulously characterize these processes and refine dosing strategies.

One of the most compelling aspects of Mycophenolate Mofetil (E/Z mixture) is its safety profile compared to other immunosuppressive agents. While it does pose certain risks, such as an increased susceptibility to infections due to its immunosuppressive effects, it generally exhibits fewer side effects associated with long-term use. This makes it a preferred choice for many patients undergoing long-term immunosuppressive therapy. Ongoing research aims to further mitigate these risks by identifying biomarkers that can predict individual responses to therapy and by developing combination therapies that enhance efficacy while minimizing adverse effects.

The development of novel formulations for Mycophenolate Mofetil (E/Z mixture) is another frontier that has seen significant progress. Traditional oral formulations have been complemented by newer delivery systems designed to improve bioavailability and patient compliance. For example, extended-release formulations have been developed to provide more consistent drug levels over time, reducing the frequency of dosing required. These advancements not only enhance patient convenience but also improve overall treatment outcomes by maintaining stable therapeutic concentrations.

In conclusion, Mycophenolate Mofetil (E/Z mixture), identified by CAS No. 1076198-64-5, remains a cornerstone in modern immunosuppressive therapy. Its unique mechanism of action, combined with its favorable safety profile and broad applicability, makes it an indispensable tool in managing various medical conditions. The ongoing research into its stereochemistry, pharmacokinetics, and novel formulations continues to expand its therapeutic potential and refine patient care strategies. As our understanding of immunology evolves, so too will the applications and benefits derived from this remarkable compound.